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Compound of Interest

Compound Name: PSI-7409 tetrasodium

Cat. No.: B15567944 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PSI-7409 is the pharmacologically active triphosphate metabolite of the prodrug Sofosbuvir

(also known as PSI-7977), a cornerstone in the treatment of Hepatitis C Virus (HCV) infection.

[1][2] As a nucleotide analog, PSI-7409 acts as a potent inhibitor of the HCV NS5B RNA-

dependent RNA polymerase, functioning as a chain terminator during viral RNA replication.[2]

[3] The tetrasodium salt of PSI-7409 is the stable form of this active metabolite, making it

suitable for in vitro assays and research applications.[1]

These application notes provide a detailed protocol for the preparation, storage, and handling

of PSI-7409 tetrasodium stock solutions to ensure stability and experimental reproducibility.

Data Presentation
Chemical and Physical Properties

Property Value Source

Molecular Formula C₁₀H₁₆FN₂Na₄O₁₄P₃ [4]

Appearance White to off-white solid [1]

Solubility Data
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Solvent Solubility
Concentration
(mM)

Notes

Water (H₂O) 50 mg/mL 99.97 mM
Ultrasonic assistance

may be needed.[1]

DMSO < 1 mg/mL
Insoluble or slightly

soluble
[1]

DMF < 1 mg/mL Insoluble [1]

Recommended Storage Conditions
Storage Type Temperature Duration Source

Powder -20°C 3 years [1]

Stock Solution -80°C 6 months [1][5]

Stock Solution -20°C 1 month [1][5]

Experimental Protocols
Materials

PSI-7409 tetrasodium salt powder

Nuclease-free water (e.g., DEPC-treated water)

Sterile, conical-bottom polypropylene tubes (e.g., 1.5 mL or 2 mL)

Calibrated micropipettes and sterile, nuclease-free tips

Vortex mixer

Ultrasonic water bath (optional)

Sterile 0.22 µm syringe filters
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Preparation of a 10 mM PSI-7409 Tetrasodium Stock
Solution

Acclimatization: Allow the vial of PSI-7409 tetrasodium powder to equilibrate to room

temperature for 15-20 minutes before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of PSI-7409 tetrasodium powder in a sterile

microcentrifuge tube.

Reconstitution: Add the appropriate volume of nuclease-free water to the tube to achieve a

final concentration of 10 mM. For example, to prepare 1 mL of a 10 mM solution, add 1 mL of

nuclease-free water to the appropriate mass of PSI-7409 tetrasodium.

Dissolution: Vortex the solution for 1-2 minutes to facilitate dissolution. If the compound does

not fully dissolve, sonicate in an ultrasonic water bath for 5-10 minutes.[1]

Sterilization (Optional but Recommended): For cell-based assays or other sensitive

applications, sterilize the stock solution by filtering it through a 0.22 µm syringe filter into a

new sterile tube.[1][5] This step is crucial to prevent microbial contamination.

Aliquoting: To avoid repeated freeze-thaw cycles, which can lead to degradation of the

compound, aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in

sterile, nuclease-free microcentrifuge tubes.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[1][5]

Mandatory Visualizations
Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing a sterile PSI-7409 tetrasodium stock solution.
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Mechanism of Action: Sofosbuvir to PSI-7409
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Caption: Activation of Sofosbuvir and inhibition of HCV replication by PSI-7409.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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